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Compound of Interest

Compound Name:
2-Chloropyridine-4-carbonyl

chloride

Cat. No.: B1334659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability,

physicochemical properties, and a representative synthetic protocol for 2-chloroisonicotinoyl

chloride (CAS No. 65287-34-5). This reactive acyl chloride serves as a key intermediate in the

synthesis of a variety of pharmaceutical and agrochemical compounds.

Physicochemical Properties
2-Chloroisonicotinoyl chloride is a yellow to brown liquid. Key physical and chemical properties

are summarized in the table below.
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Property Value Reference

CAS Number 65287-34-5

Molecular Formula C₆H₃Cl₂NO

Molecular Weight 176.00 g/mol

Boiling Point 144-148 °C at 10 mmHg

Density 1.418 g/mL at 25 °C

Refractive Index n20/D 1.566

Synonyms
2-Chloropyridine-4-carbonyl

chloride

Commercial Availability
2-Chloroisonicotinoyl chloride is commercially available from several chemical suppliers in

varying quantities and purities. Researchers can source this compound from the following

vendors, among others:

Supplier Available Quantities Purity

Sigma-Aldrich Custom 97%

Apollo Scientific
100 mg, 250 mg, 500 mg, 1 g,

2.5 g, 5 g
>95%

Toronto Research Chemicals

(via Fisher Scientific)
50 mg, 100 mg, 500 mg Not specified

BLD Pharm Not specified Not specified

Synthesis of 2-Chloroisonicotinoyl Chloride
The most common and straightforward method for the preparation of 2-chloroisonicotinoyl

chloride is the reaction of 2-chloroisonicotinic acid with a chlorinating agent, typically thionyl

chloride (SOCl₂). This reaction efficiently converts the carboxylic acid to the corresponding acyl

chloride.
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Experimental Protocol: Synthesis of 2-
Chloroisonicotinoyl Chloride from 2-Chloroisonicotinic
Acid
This protocol is adapted from a similar procedure for the synthesis of 2-chloronicotinoyl

chloride.[1]

Materials:

2-Chloroisonicotinic acid

Thionyl chloride (SOCl₂)

1,2-Dichloroethane (or another suitable inert solvent)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 10.24 g

(0.065 mole) of 2-chloroisonicotinic acid.

To the flask, add 20 ml of 1,2-dichloroethane as a solvent.

Slowly and carefully add 9.5 ml of thionyl chloride to the mixture. Caution: This reaction is

exothermic and releases toxic gases (HCl and SO₂). It should be performed in a well-

ventilated fume hood.

Heat the reaction mixture to reflux and maintain for 1 hour.

After the reaction is complete, allow the mixture to cool to room temperature.

The excess thionyl chloride and the solvent can be removed under reduced pressure to yield

the crude 2-chloroisonicotinoyl chloride as an oil. The product may solidify upon standing at

room temperature.[1]

Purification:

The crude product can be purified by vacuum distillation.
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Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of an acyl chloride from

a carboxylic acid using thionyl chloride.
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Synthesis of 2-Chloroisonicotinoyl Chloride.

Safety and Handling
2-Chloroisonicotinoyl chloride is a corrosive and moisture-sensitive compound. It should be

handled with appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat. All manipulations should be carried out in a well-ventilated fume hood.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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